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Introduction

This technical guide provides a comprehensive overview of the monoclonal antibody sc-53116,
focusing on its immunogen, target specificity, and applications in biomedical research. It has
come to our attention that there may be some confusion regarding the target of this antibody.
This guide clarifies that sc-53116 is specific for the Thy-1 antigen, also known as CD90, and
not CD29 (Integrin 31). The immunogen used to generate this antibody is of rat origin.

Immunogen and Antibody Specificity

The monoclonal antibody sc-53116, clone OX-7, was generated using thymocyte Thy-1 antigen
of rat origin as the immunogen.[1][2] Thy-1 is a 25-37 kDa glycosylphosphatidylinositol (GPI)-
anchored cell surface protein that belongs to the immunoglobulin superfamily.[3][4] It is a highly
conserved molecule involved in various cellular processes, including cell adhesion, migration,
and signal transduction.[5][6]

Note on CD29: CD29, or Integrin 31, is a distinct cell surface protein with a different structure
and function.[7][8][9] While both Thy-1 and integrins are involved in cell adhesion, they are
separate molecular entities. The sc-53116 antibody is not directed against CD29. For research
targeting CD29, alternative antibodies such as sc-374429 or sc-59829 from Santa Cruz
Biotechnology are appropriate.[10][11]
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Characteristics of the Immunogen: Rat Thy-1 Antigen

The Thy-1 antigen from rat thymocytes is a sialoglycoprotein.[12] It is expressed on various cell
types, including thymocytes, neurons, hematopoietic stem cells, and fibroblasts.[13] The
molecular weight of the glycosylated Thy-1 protein can range from 25 to 37 kDa.[1]

Antibody Data and Applications

The sc-53116 antibody is a mouse monoclonal IgG1 k antibody.[2] It is recommended for the
detection of the Thy-1.1 antigenic determinant in mouse, rat, and human samples.[1]

: _

Property Value Source

Catalog Number sc-53116 Santa Cruz Biotechnology
Clone OX-7 [14]

Host Species Mouse [14]

Isotype lgG1 Kk [2]

Immunogen Rat thymocyte Thy-1 antigen [11[2]

Target Thy-1 (CD90) [14]

Reactivity Mouse, Rat, Human [14]

Molecular Weight 25-37 kDa (glycosylated) [1]

Recommended Applications and Starting Dilutions
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Application Starting Dilution Dilution Range
Western Blotting (WB) 1:200 1:100 - 1:1000
S 1-2 pg per 100-500 pg of total
Immunoprecipitation (IP) )
protein

Immunofluorescence (IF) 1:50 1:50 - 1:500
Immunohistochemistry (IHC)

_ 1:50 1:50 - 1:500
(Paraffin)
Flow Cytometry (FCM) 1 pg per 1 x 1076 cells

Data sourced from Santa Cruz

Biotechnology datasheet.[1]

Experimental Protocols

The following are detailed methodologies for key experiments using the sc-53116 antibody,

adapted from standard protocols.

Western Blotting

This protocol outlines the detection of Thy-1 in cell lysates or tissue extracts.

Workflow for Western Blotting
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[ Sample Preparation Electrophoresis & Transfer Immunodetection }

SDS-PAGE Transfer to PVDF Membrane Blocking }—» e |—>| Incubete witt HRP conjugaied |—>| ECL Detection
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Deparaffinization and Rehydration

Antigen Retrieval
(e.g., citrate buffer, pH 6.0)

Endogenous Peroxidase Blocking

l Thy-1 Expressing Cell

Thy-1

Non-specific Binding Blocking

trans-interaction

Primary Antibody Incubation Integrin Expressing Cell
(sc-53116, 1:50 - 1:500)

Secondary Antibody Incubation
(HRP-conjugated)

Detection with DAB
activates

Counterstaining (e.g., Hematoxylin)

Focal Adhesion & Stress Fiber Formation

Dehydration and Mounting
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MAPK Pathway

T-Cell Proliferation & Differentiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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